Cas no 2171647-85-9 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylmorpholine-3-carboxylic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylmorpholine-3-carboxylic acid
• CAS No: 2171647-85-9
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6421885
• PubChem ID: 165552071
• Update Time: 2025-10-25

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylmorpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylmorpholine-3-carboxylic acid
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]morpholine-3-carboxylic acid
• 2171647-85-9
• EN300-1507193

• Inchi： 1S/C26H30N2O6/c1-2-7-17(14-24(29)28-12-13-33-16-23(28)25(30)31)27-26(32)34-15-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h3-6,8-11,17,22-23H,2,7,12-16H2,1H3,(H,27,32)(H,30,31)
• InChI Key： DMFPNXUGJOZQRK-UHFFFAOYSA-N
• SMILES： O1CCN(C(CC(CCC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C(C(=O)O)C1

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 105Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylmorpholine-3-carboxylic acid

Recent Advances in the Study of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylmorpholine-3-carboxylic acid (CAS: 2171647-85-9)

The compound 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylmorpholine-3-carboxylic acid (CAS: 2171647-85-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential applications in drug discovery and development. The presence of both fluorenylmethoxycarbonyl (Fmoc) and morpholine moieties in its structure suggests its utility in peptide synthesis and as a building block for more complex pharmaceutical agents.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its role as a versatile intermediate in the preparation of peptide-based therapeutics. Studies have demonstrated that the Fmoc-protected amino acid derivative can be efficiently incorporated into solid-phase peptide synthesis (SPPS) protocols, enabling the production of peptides with enhanced stability and bioavailability. The morpholine ring, known for its favorable pharmacokinetic properties, further enhances the compound's potential as a scaffold for drug design.

One of the key findings from recent investigations is the compound's ability to modulate protein-protein interactions (PPIs), which are often challenging targets in drug discovery. Preliminary in vitro assays have shown that derivatives of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylmorpholine-3-carboxylic acid can selectively inhibit specific PPIs involved in disease pathways, such as those implicated in cancer and neurodegenerative disorders. These results highlight the compound's potential as a lead structure for the development of novel therapeutic agents.

In addition to its applications in peptide synthesis and PPI modulation, the compound has also been explored for its potential in targeted drug delivery systems. Researchers have investigated its use as a linker in antibody-drug conjugates (ADCs), where it facilitates the stable attachment of cytotoxic payloads to monoclonal antibodies. This approach has shown promise in preclinical models, with improved tumor targeting and reduced off-target effects compared to traditional ADC linkers.

Despite these promising developments, challenges remain in optimizing the compound's physicochemical properties and ensuring its compatibility with large-scale manufacturing processes. Ongoing studies are addressing these issues through structural modifications and process optimization, with the goal of advancing the compound toward clinical evaluation. The continued exploration of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylmorpholine-3-carboxylic acid and its derivatives is expected to yield valuable insights into its therapeutic potential and broader applications in chemical biology and medicinal chemistry.